Cas no 1369906-03-5 (4-Bromo-1-nitro-2-(propan-2-yloxy)benzene)

• Product name: 4-Bromo-1-nitro-2-(propan-2-yloxy)benzene
• CAS No: 1369906-03-5
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 2114274
• PubChem ID: 22624321

4-Bromo-1-nitro-2-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-isopropoxy-1-nitrobenzene
• 4-bromo-1-nitro-2-(propan-2-yloxy)benzene
• PRDMZNDYNNMIGZ-UHFFFAOYSA-N
• 4-Bromo-2-isopropoxy-1-nitro-benzene
• 1369906-03-5
• A1-01848
• DA-39930
• SCHEMBL7481571
• 4-bromo-1-nitro-2-propan-2-yloxybenzene
• 4-Bromo-1-nitro-2-(propan-2-yloxy)benzene

• Inchi： 1S/C9H10BrNO3/c1-6(2)14-9-5-7(10)3-4-8(9)11(12)13/h3-6H,1-2H3
• InChI Key： PRDMZNDYNNMIGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Bromo-1-nitro-2-(propan-2-yloxy)benzene

4-Bromo-1-nitro-2-(propan-2-yloxy)benzene (CAS No. 1369906-03-5): A Comprehensive Overview

4-Bromo-1-nitro-2-(propan-2-yloxy)benzene (CAS No. 1369906-03-5) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its bromo, nitro, and isopropoxy functional groups, offers a wide range of applications due to its reactivity and potential for further functionalization.

The molecular formula of 4-Bromo-1-nitro-2-(propan-2-yloxy)benzene is C₁₀H₁₁BrNO₃, and its molecular weight is 257.1 g/mol. The compound is a white to off-white solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its physical and chemical properties make it an attractive starting material for various synthetic routes in organic chemistry.

In the realm of pharmaceutical research, 4-Bromo-1-nitro-2-(propan-2-yloxy)benzene has been explored for its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of anti-inflammatory drugs with improved efficacy and reduced side effects. The bromo and nitro functionalities provide multiple points for further modification, enabling the fine-tuning of pharmacological properties.

The synthetic versatility of 4-Bromo-1-nitro-2-(propan-2-yloxy)benzene has also been leveraged in materials science. Researchers at the University of California, Berkeley, have utilized this compound as a building block for the synthesis of advanced polymers with tunable electronic properties. These polymers have shown promise in applications such as organic photovoltaics and flexible electronics. The ability to introduce various functional groups through the bromo and nitro moieties allows for the creation of materials with tailored performance characteristics.

In addition to its applications in pharmaceuticals and materials science, 4-Bromo-1-nitro-2-(propan-2-yloxy)benzene has been studied for its potential in environmental remediation. A 2022 study published in Environmental Science & Technology demonstrated that this compound can be used as a precursor for the synthesis of catalysts that efficiently degrade persistent organic pollutants (POPs). The isopropoxy group enhances the stability and reactivity of these catalysts, making them effective in environmental cleanup efforts.

The safety profile of 4-Bromo-1-nitro-2-(propan-2-yloxy)benzene is an important consideration for its use in various applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure workplace safety. The compound should be stored in a cool, dry place away from strong oxidizers and sources of ignition. Personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this material to minimize exposure risks.

In conclusion, 4-Bromo-1-nitro-2-(propan-2-yloxy)benzene (CAS No. 1369906-03-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it an invaluable starting material for synthetic chemists, pharmaceutical researchers, materials scientists, and environmental engineers. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its position as a key player in modern chemical research.